Cas no 1806653-98-4 (2-(2-Carboxyethyl)-5-iodomandelic acid)
2-(2-Carboxyethyl)-5-iodomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Carboxyethyl)-5-iodomandelic acid
-
- Inchi: 1S/C11H11IO5/c12-7-3-1-6(2-4-9(13)14)8(5-7)10(15)11(16)17/h1,3,5,10,15H,2,4H2,(H,13,14)(H,16,17)
- InChI Key: MGFVZFSSRGJVTK-UHFFFAOYSA-N
- SMILES: IC1C=CC(CCC(=O)O)=C(C=1)C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 294
- XLogP3: 1.2
- Topological Polar Surface Area: 94.8
2-(2-Carboxyethyl)-5-iodomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026367-250mg |
2-(2-Carboxyethyl)-5-iodomandelic acid |
1806653-98-4 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015026367-500mg |
2-(2-Carboxyethyl)-5-iodomandelic acid |
1806653-98-4 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015026367-1g |
2-(2-Carboxyethyl)-5-iodomandelic acid |
1806653-98-4 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
2-(2-Carboxyethyl)-5-iodomandelic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-(2-Carboxyethyl)-5-iodomandelic acid
Introduction to 2-(2-Carboxyethyl)-5-iodomandelic Acid (CAS No. 1806653-98-4)
2-(2-Carboxyethyl)-5-iodomandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806653-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including an iodo-substituted mandelic acid backbone with an ethyl carboxylate side chain, exhibits a range of potential applications in medicinal chemistry and drug development. The presence of both carboxylic and iodo functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the design of novel therapeutic agents.
The structure of 2-(2-Carboxyethyl)-5-iodomandelic acid imparts distinct chemical properties that are highly valuable for synthetic chemists. The iodo group at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl systems found in many biologically active compounds. Concurrently, the carboxyethyl side chain introduces both hydrophilicity and reactivity, allowing for modifications such as esterification or amidation to tailor solubility and binding affinity.
In recent years, there has been a surge in research focused on developing new methodologies for the total synthesis of complex natural products. 2-(2-Carboxyethyl)-5-iodomandelic acid has emerged as a key building block in these endeavors. Its structural motif is reminiscent of several bioactive molecules, including certain alkaloids and flavonoids, which have demonstrated therapeutic efficacy in various diseases. The compound’s ability to serve as a precursor for constructing chiral centers and aromatic systems makes it particularly useful in the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications.
One of the most compelling aspects of 2-(2-Carboxyethyl)-5-iodomandelic acid is its role in the development of targeted therapies. Researchers have leveraged its reactivity to design inhibitors targeting specific enzymes or receptors involved in metabolic pathways associated with cancer, inflammation, and neurodegenerative disorders. For instance, derivatives of this compound have been explored as potential modulators of polyphenol oxidase enzymes, which play a crucial role in oxidative stress-related pathologies. The ability to fine-tune the electronic and steric properties of the molecule through strategic functionalization has opened new avenues for drug discovery.
The pharmaceutical industry has also shown interest in 2-(2-Carboxyethyl)-5-iodomandelic acid due to its potential as a prodrug or a pharmacophore scaffold. Prodrugs are designed to enhance drug delivery by being converted into their active form within the body. The structural features of this compound allow for modifications that can improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Furthermore, its pharmacophoric characteristics make it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to model interactions between small molecules and biological targets.
Advances in synthetic methodologies have further enhanced the utility of CAS No. 1806653-98-4. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes for this compound. These innovations not only reduce costs but also improve yields, making it more accessible for industrial applications. Additionally, green chemistry principles have been integrated into its synthesis to minimize waste and hazardous byproducts, aligning with global efforts toward sustainable chemical manufacturing.
The biological activity of 2-(2-Carboxyethyl)-5-iodomandelic acid has been extensively studied in vitro and in vivo. Preclinical studies have revealed promising results regarding its potential therapeutic effects on various disease models. For example, research indicates that certain derivatives exhibit anti-inflammatory properties by modulating cytokine production pathways. Furthermore, their interaction with bacterial enzymes has been explored as a strategy for developing novel antibiotics to combat resistant strains.
Future directions in the study of CAS No. 1806653-98-4 include exploring its role in precision medicine initiatives. By integrating genomics and proteomics data with computational modeling, researchers aim to identify patient subpopulations that may benefit most from therapies derived from this compound. This personalized approach holds promise for improving treatment outcomes while minimizing adverse effects.
The versatility of 2-(2-Carboxyethyl)-5-iodomandelic acid extends beyond pharmaceutical applications into materials science and agrochemicals. Its structural framework can be modified to create polymers with unique properties or intermediates for crop protection agents. Such interdisciplinary uses highlight its broad utility across multiple scientific domains.
In conclusion, 2-(2-Carboxyethyl)-5-iodomandelic acid (CAS No. 1806653-98-4) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and material science. Its unique structural features enable diverse functionalizations that support innovative therapeutic strategies while adhering to sustainable practices.
1806653-98-4 (2-(2-Carboxyethyl)-5-iodomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)